11-Keto fuidic Acid
Overview
Description
11-Keto fuidic Acid is a natural product found in Ramularia coccinea with data available.
Scientific Research Applications
Antitumor and Cytotoxic Properties
Research has indicated that certain boswellic acids, including 11-Keto β-Boswellic Acid, demonstrate notable cytotoxic and antitumor properties. Specifically, these compounds have been found to induce apoptosis in cancer cells through mechanisms involving caspase activation, increased Bax expression, NF-κB downregulation, and induction of poly (ADP)-ribose polymerase (PARP) cleavage. This positions 11-Keto β-Boswellic Acid as a potential candidate for future anticancer drug development, highlighting the need for more comprehensive in vivo studies and investigation of its effects in conjunction with existing anticancer drugs (Khan et al., 2016).
Role in Organic Synthesis and Catalysis
11-Keto β-Boswellic Acid and its derivatives play a crucial role in organic synthesis, particularly in asymmetric decarboxylative reactions. These compounds serve as surrogates for inactive ketones and have found utility in various catalytic systems, significantly impacting the synthesis of bioactive compounds. The versatility of 11-Keto β-Boswellic Acid in asymmetric reactions opens up numerous opportunities for exploration in organic synthesis, making it a valuable compound in the development of new methodologies in this field (Wei-Chao Qin et al., 2021).
Anti-inflammatory and Anti-cancer Activities
Frankincense, which contains 11-Keto β-Boswellic Acid among other active components, has been studied for its anti-inflammatory and anti-cancer activities. The compound acts through multiple mechanisms, including the inhibition of leukotriene synthesis, cyclooxygenase, 5-lipoxygenase, oxidative stress, and regulation of immune cells. Furthermore, it modulates signaling transduction pathways involved in cell cycle arrest, inhibition of proliferation, angiogenesis, invasion, and metastasis. Clinical trials have demonstrated the efficacy of frankincense and its phytochemicals in various conditions, suggesting its potential in cancer therapy. However, more clinical trials are necessary to fully understand its capabilities and potential applications (Efferth & Oesch, 2020).
properties
Product Name |
11-Keto fuidic Acid |
|---|---|
Molecular Formula |
C31H44O6 |
Molecular Weight |
512.7 g/mol |
IUPAC Name |
(2Z)-2-[(4S,5S,8S,9S,10S,13R,14S,16S)-16-acetyloxy-4,8,10,14-tetramethyl-3,11-dioxo-2,4,5,6,7,9,12,13,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid |
InChI |
InChI=1S/C31H44O6/c1-17(2)9-8-10-20(28(35)36)26-22-15-24(34)27-29(5)13-12-23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-25(26)37-19(4)32/h9,18,21-22,25,27H,8,10-16H2,1-7H3,(H,35,36)/b26-20-/t18-,21-,22-,25-,27-,29-,30-,31-/m0/s1 |
InChI Key |
XHWNFPOLQYKPKS-CNZZPSATSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]2CC[C@]3([C@H]([C@]2(CCC1=O)C)C(=O)C[C@@H]\4[C@@]3(C[C@@H](/C4=C(/CCC=C(C)C)\C(=O)O)OC(=O)C)C)C |
SMILES |
CC1C2CCC3(C(C2(CCC1=O)C)C(=O)CC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C |
Canonical SMILES |
CC1C2CCC3(C(C2(CCC1=O)C)C(=O)CC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C |
synonyms |
3,11-diketofusidic acid 3,11-diketofusidic acid, sodium salt, (4alpha,8alpha,9beta,13alpha,14beta,16beta,17Z)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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